Cas no 64688-68-2 (2-Methyl-5-nitrobenzoyl Chloride)

• Product Name: 2-Methyl-5-nitrobenzoyl Chloride
• CAS No: 64688-68-2
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• MDL: MFCD03701211
• CID: 501131
• PubChem ID: 4436568
• Update Time: 2025-04-19

2-Methyl-5-nitrobenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-nitrobenzoyl Chloride
• 2-Methyl-5-nitrobenz
• Benzoyl chloride,2-methyl-5-nitro-
• 2-methyl-5-nitrobenzoic acid chloride
• 2-Methyl-5-nitro-benzoylchlorid
• 3-nitro-6-methylbenzoic chloride
• 3-nitro-6-methyl-benzoylchloride
• 5-nitro-o-toluoyl chloride
• Benzoyl chloride, 2-methyl-5-nitro- (9CI)
• AKOS010543806
• J-510008
• 64688-68-2
• DTXSID60403275
• IZBCECJKBKJUIM-UHFFFAOYSA-N
• FT-0672005
• 2-methyl-5-nitro-benzoyl Chloride
• D79710
• MFCD03701211
• SCHEMBL510143
• DB-303556
• SY381944

• MDL： MFCD03701211
• Inchi： 1S/C8H6ClNO3/c1-5-2-3-6(10(12)13)4-7(5)8(9)11/h2-4H,1H3
• InChI Key： IZBCECJKBKJUIM-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 199.00400
• Monoisotopic Mass: 199.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.386±0.06 g/cm3 (20°C 760 Torr), calculation
• Melting Point: 52-53°C
• Boiling Point: 110-115°C/0.5
• Stability/Shelf Life: Hdrolyzes with Water
• PSA: 62.89000
• LogP: 2.80540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes